Cas no 189353-32-0 (Fadolmidine Hydrochloride)

• Product Name: Fadolmidine Hydrochloride
• CAS No: 189353-32-0
• MF: C₁₃H₁₅ClN₂O
• MW: 250.724002122879
• CID: 1063523
• PubChem ID: 6433097
• Update Time: 2025-05-22

Fadolmidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Fadolmidine Hydrochloride
• 3-(1H-imidazol-5-ylmethyl)-2,3-dihydro-1H-inden-5-ol,hydrochloride
• MPV-2426
• Radolmidine hydrochloride
• FadolMidine HCl
• 2,3-Dihydro-3-(1H-imidazol-5-ylmethyl)-1H-Inden-5-ol Hydrochloride (1:1); 4-(6-Hydroxyindan-1-ylmethyl)-1H-imidazole Monohydrochloride; 4-(6-Hydroxyindan-1-ylmethyl)-1H-imidazolium Chloride; MPV 2426
• 3-(1H-imidazol-5-ylmethyl)-2,3-dihydro-1H-inden-5-ol;hydrochloride
• 3-(1h-imidazol-4-ylmethyl)-indan-5-ol hydrochloride
• Radolmidine hydrochloride [Obs.]
• OYKZVKWXOWICFI-UHFFFAOYSA-N
• 189353-32-0
• 189353-32-0(Fadolmidine HCl); 189353-31-9(Fadolmidine free base)
• UNII-S3709T25V6
• Fadolmidine hydrochloride (USAN)
• 3-((1H-imidazol-4-yl)methyl)-2,3-dihydro-1H-inden-5-ol hydrochloride
• Q27288526
• D04124
• 4-(6-hydroxy-indan-1-ylmethyl)-1H-imidazol-1-ium chloride
• 3-((1H-Imidazol-5-yl)methyl)-2,3-dihydro-1H-inden-5-ol hydrochloride
• S3709T25V6
• 1H-Inden-5-ol, 2,3-dihydro-3-(1H-imidazol-4-ylmethyl)-, monohydrochloride
• DTXSID80940450
• Fadolmidine hydrochloride [USAN]
• CHEMBL2106710
• 3-[(1H-Imidazol-5-yl)methyl]-2,3-dihydro-1H-inden-5-ol--hydrogen chloride (1/1)
• MPV 2426
• 3-(Imidazol-4-ylmethyl)-5-indanol monohydrochloride

• Inchi： 1S/C13H14N2O.ClH/c16-12-4-3-9-1-2-10(13(9)6-12)5-11-7-14-8-15-11;/h3-4,6-8,10,16H,1-2,5H2,(H,14,15);1H
• InChI Key： OYKZVKWXOWICFI-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC2CCC(CC3=CN=CN3)C=2C=1

Computed Properties

• Exact Mass: 250.08745
• Monoisotopic Mass: 250.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 472.9°C at 760 mmHg
• Flash Point: 239.8°C
• PSA: 48.91

Additional information on Fadolmidine Hydrochloride

Fadolmidine Hydrochloride: A Comprehensive Overview

Fadolmidine Hydrochloride (CAS No. 189353-32-0) is a compound that has garnered significant attention in the scientific and pharmaceutical communities due to its unique properties and potential applications. This compound, often referred to asfadolmidine HCl, belongs to a class of compounds that exhibit promising pharmacological activities. Recent studies have highlighted its potential in various therapeutic areas, making it a subject of intense research interest.

The chemical structure offadolmidine hydrochloride is characterized by a complex arrangement of functional groups that contribute to its bioactivity. Its molecular formula and molecular weight are critical factors in determining its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Researchers have employed advanced computational methods to predict these properties, providing valuable insights into its potential for drug development.

One of the most notable aspects offadolmidine hydrochloride is its pharmacological activity. Studies have demonstrated its ability to modulate key cellular pathways, making it a potential candidate for treating conditions such as inflammation, oxidative stress, and neurodegenerative diseases. For instance, recent research has shown thatfadolmidine HCl exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This finding has significant implications for the development of novel therapies targeting inflammatory disorders.

In addition to its anti-inflammatory properties,fadolmidine hydrochloride has also been investigated for its antioxidant activity. Oxidative stress is a major contributor to various pathological conditions, including cardiovascular diseases and cancer. By neutralizing reactive oxygen species (ROS),fadolmidine HCl may offer protection against oxidative damage and contribute to the prevention or treatment of these conditions. Preclinical studies have shown promising results, with significant reductions in ROS levels observed in experimental models.

The safety profile offadolmidine hydrochloride is another critical factor that has been extensively studied. Acute and chronic toxicity studies have been conducted to assess its potential adverse effects. Results indicate thatfadolmidine HCl exhibits low toxicity at therapeutic doses, suggesting a favorable safety margin. However, further studies are required to fully characterize its long-term safety and efficacy in human subjects.

The development offadolmidine hydrochloride as a therapeutic agent has also been supported by advancements in drug delivery systems. Researchers have explored various formulations, including oral tablets, injectable solutions, and sustained-release formulations, to optimize its bioavailability and therapeutic effectiveness. These innovations have brought us closer to realizing the full potential of this compound in clinical practice.

In conclusion,fadolmidine hydrochloride (CAS No. 189353-32-0) represents a promising compound with diverse pharmacological activities and therapeutic applications. Its anti-inflammatory, antioxidant, and neuroprotective properties make it a valuable candidate for drug development. As research continues to uncover new insights into its mechanisms of action and clinical utility,fadolmidine HCl holds the potential to revolutionize the treatment of various diseases. Further studies are needed to fully harness its therapeutic potential and bring it closer to clinical use.